Cas no 1805053-98-8 (5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805053-98-8
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4851851
• Update Time: 2025-06-11

5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-4-3(6(9)10)2(11)1-12-5(4)7(13)14/h1,6H,11H2,(H,13,14)
• InChI Key： GVYUGYZHNBCDHI-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805053-98-8)

5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805053-98-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the carboxylic acid and amino functional groups, make it a versatile building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned this compound as a focal point in modern research. With the increasing demand for sustainable chemistry and green synthesis methods, researchers are exploring eco-friendly routes to produce 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid. Its relevance is further amplified by its potential role in addressing global challenges such as antimicrobial resistance and crop yield optimization, aligning with the United Nations Sustainable Development Goals (SDGs).

From a synthetic perspective, CAS No. 1805053-98-8 offers a robust platform for further functionalization. The presence of both electron-withdrawing (bromo, difluoromethyl) and electron-donating (amino) groups enables selective modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing kinase inhibitors and herbicidal agents, addressing key industry needs for targeted therapies and sustainable agriculture.

The compound's physicochemical properties, such as its solubility in polar solvents and thermal stability, have been extensively studied to optimize its handling and storage. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and structural integrity. These attributes are critical for researchers seeking reliable and reproducible results in their experiments.

In the context of intellectual property and patent landscapes, 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid has been featured in several patent applications, underscoring its commercial potential. Companies specializing in custom synthesis and contract research are actively offering this compound to support innovation across multiple sectors. Its role in high-throughput screening and combinatorial chemistry further enhances its appeal to the scientific community.

As the scientific community continues to explore new chemical entities (NCEs), the demand for high-quality intermediates like CAS No. 1805053-98-8 is expected to rise. Researchers are particularly interested in its potential applications in bioconjugation and prodrug design, which are hot topics in precision medicine. Additionally, its compatibility with flow chemistry and continuous manufacturing processes aligns with industry trends toward automation and efficiency.

For those seeking detailed synthetic protocols or safety data sheets (SDS) for 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid, reputable suppliers and academic databases provide comprehensive resources. The compound's regulatory status and global availability are also frequently updated to ensure compliance with international standards, making it a reliable choice for cross-border collaborations.

In summary, 5-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805053-98-8) represents a cutting-edge intermediate with multifaceted applications. Its unique chemical profile and adaptability to modern research needs make it indispensable for scientists working on the next generation of therapeutics, agrochemicals, and functional materials. As innovation accelerates, this compound is poised to play a pivotal role in shaping the future of chemical sciences.